Cas no 158757-79-0 (12-BODIPY-dodecanoic Acid)

• Product Name: 12-BODIPY-dodecanoic Acid
• CAS No: 158757-79-0
• MF: C₂₃H₃₂BN₂O₂F₂-^.H+
• MW: 418.328
• CID: 4520497
• Update Time: 2025-08-03

12-BODIPY-dodecanoic Acid Chemical and Physical Properties

Names and Identifiers

• 12-BODIPY-dodecanoic Acid

Additional information on 12-BODIPY-dodecanoic Acid

Comprehensive Guide to 12-BODIPY-dodecanoic Acid (CAS No. 158757-79-0): Properties, Applications, and Research Insights

12-BODIPY-dodecanoic Acid (CAS No. 158757-79-0) is a fluorescent fatty acid derivative widely utilized in biochemical and biomedical research. This compound belongs to the BODIPY (boron-dipyrromethene) family, renowned for its exceptional photostability, high quantum yield, and sensitivity to environmental changes. The integration of a dodecanoic acid (lauric acid) chain makes it an ideal probe for studying lipid metabolism, membrane dynamics, and intracellular trafficking. Researchers frequently search for "fluorescent fatty acid probes" or "BODIPY lipid analogs," highlighting its significance in live-cell imaging and lipidomics.

The unique structure of 12-BODIPY-dodecanoic Acid combines a hydrophobic 12-carbon tail with a BODIPY fluorophore, enabling its incorporation into lipid bilayers without disrupting native biological processes. Its excitation/emission maxima (~500/510 nm) align with standard FITC filter sets, facilitating compatibility with most fluorescence microscopes. Recent trends in "super-resolution microscopy" and "single-molecule tracking" have further amplified demand for such precision tools. Unlike traditional dyes, this compound exhibits minimal pH sensitivity and photobleaching, addressing common pain points in long-term imaging experiments.

In drug discovery, 12-BODIPY-dodecanoic Acid serves as a critical tool for investigating "lipid droplet accumulation"—a hot topic linked to metabolic disorders like obesity and diabetes. Studies leveraging this probe have uncovered novel mechanisms of lipotoxicity and adipocyte differentiation. The rise of "organelle-specific fluorescent tags" in PubMed-indexed research underscores its growing adoption. Notably, its non-toxic profile allows safe use in primary cell cultures, a feature frequently queried in forums like ResearchGate.

From a synthetic chemistry perspective, the CAS No. 158757-79-0 specifies a pure isomer with the BODIPY moiety at the 12th carbon position—a detail crucial for reproducibility. Suppliers often highlight "≥95% HPLC purity" as a key selling point, catering to researchers seeking "high-performance fluorescence standards." The compound’s stability in DMSO stock solutions (-20°C) also aligns with best practices shared in protocols on Addgene and Bio-protocol.

Emerging applications include nanoparticle labeling and micelle formation studies, where its fluorescence enables real-time tracking of self-assembly dynamics. With the increasing focus on "theranostic nanomaterials" in Google Scholar metrics, this dual-functionality probe bridges imaging and therapeutic research. Its compatibility with flow cytometry and plate readers further expands utility in high-throughput screening campaigns.

Environmental scientists have adapted 12-BODIPY-dodecanoic Acid to monitor microbial lipid metabolism in bioremediation projects. Queries like "fluorescent biosensors for algae" reflect cross-disciplinary interest. The compound’s resistance to quenching by oxygen or heavy metals makes it superior to older dyes like Nile Red in complex matrices.

For those optimizing protocols, recent Nature Methods papers recommend using 0.1-10 µM concentrations with serum-free media to prevent nonspecific binding. Such practical tips dominate discussions on Lab Twitter (#FluorescenceFriday) and Reddit’s r/labrats. As open-access datasets grow, standardized use of CAS No. 158757-79-0 ensures data comparability—a priority in NIH grant applications.

The future of 12-BODIPY-dodecanoic Acid lies in multiplexed imaging systems. Combined with red-shifted BODIPY variants or quantum dots, it enables multicolor tracking of lipid-protein interactions. Patent analyses reveal increasing filings for "multiplexed metabolic probes," signaling commercial potential. Its role in COVID-19 research (e.g., studying lipid raft involvement in viral entry) has also sparked citations in preprint servers like bioRxiv.

In summary, 12-BODIPY-dodecanoic Acid (CAS No. 158757-79-0) represents a versatile intersection of chemistry and biology. Its alignment with trending search terms—from "autophagy imaging" to "lipidomics workflows"—confirms its relevance in contemporary science. As imaging technologies advance, this probe will remain indispensable for decoding the spatial dynamics of lipids in health and disease.